1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole

• IUPAC Name: 1-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]benzimidazole
• InChI: InChI=1S/C16H9F3N4S/c17-16(18,19)14-8-11(13-6-3-7-24-13)21-15(22-14)23-9-20-10-4-1-2-5-12(10)23/h1-9H
• InChI Key: RFLCUAUTHCFTAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=NC(=CC(=N3)C(F)(F)F)C4=CC=CS4
• Molecular Formula: C16H9F3N4S
• Molecular Weight: 346.3 g/mol

Description

1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole, also known as TFPB, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. TFPB is a benzimidazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole is not fully understood, but it is believed to work by inhibiting specific enzymes involved in various cellular processes. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair, and glycogen synthase kinase-3β (GSK-3β), an enzyme involved in various cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to have various biochemical and physiological effects. In cancer research, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and reduce the activity of specific enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). In neurological disorders, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to reduce oxidative stress and inflammation, which are common factors in many neurological disorders.

Advantages and Limitations for Lab Experiments

1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has several advantages for lab experiments, including its high potency and selectivity towards specific enzymes. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to have low toxicity and good pharmacokinetic properties, making it an attractive candidate for drug development. However, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has some limitations, including its low solubility in water and its instability in acidic conditions.

Future Directions

1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has several potential future directions, including its use in drug development for cancer, inflammation, and neurological disorders. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole can also be used as a tool compound to study the role of specific enzymes in various cellular processes. In addition, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole can be modified to improve its pharmacokinetic properties and increase its solubility in water.
Conclusion:
In conclusion, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole is a benzimidazole derivative that has attracted significant attention in the scientific community due to its potential applications in various fields. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been synthesized using different methods and has been used in various scientific research applications, including cancer research, inflammation, and neurological disorders. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole works by inhibiting specific enzymes involved in various cellular processes and has several advantages for lab experiments. 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has several potential future directions, including its use in drug development and as a tool compound to study the role of specific enzymes in various cellular processes.

Scientific Research Applications

1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been used in various scientific research applications, including cancer research, inflammation, and neurological disorders. In cancer research, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Inflammation is a common factor in many diseases, and 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to reduce inflammation by inhibiting the activity of specific enzymes. In neurological disorders, 1-[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]-1H-benzimidazole has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.